Cas no 2803860-61-7 ((4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone)

• Product Name: (4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone
• CAS No: 2803860-61-7
• MF: C₅H₁₄N₂OS
• MW: 150.242459774017
• CID: 6310752
• PubChem ID: 165665475
• Update Time: 2025-07-08

(4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 2803860-61-7
• 3-(methylsulfonimidoyl)butan-1-amine
• (4-aminobutan-2-yl)(imino)methyl-lambda6-sulfanone
• EN300-37441813
• (4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C5H14N2OS/c1-5(3-4-6)9(2,7)8/h5,7H,3-4,6H2,1-2H3
• InChI Key： SZVCMIHYQKNAKN-UHFFFAOYSA-N
• SMILES： S(C)(C(C)CCN)(=N)=O

Computed Properties

• Exact Mass: 150.08268425g/mol
• Monoisotopic Mass: 150.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.3Ų

Additional information on (4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone

(4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone: A Comprehensive Overview

The compound with CAS No. 2803860-61-7, commonly referred to as (4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone, is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a sulfanone group, an imino group, and a 4-amino butan-2-yl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial settings.

Recent studies have highlighted the potential of (4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone in the field of drug discovery, particularly in the development of bioactive molecules with therapeutic potential. Researchers have explored its ability to act as a precursor for the synthesis of more complex compounds, leveraging its functional groups for targeted modifications. For instance, the sulfanone group has been shown to enhance bioavailability and stability in certain drug delivery systems, while the imino group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems.

In addition to its pharmacological applications, (4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone has also found relevance in materials science. Its structure allows for the formation of stable polymers and coatings, which exhibit enhanced mechanical properties and resistance to environmental factors such as UV radiation and moisture. These characteristics make it a promising candidate for use in advanced materials for aerospace, automotive, and electronic industries.

From a synthetic perspective, the preparation of (4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone involves a multi-step process that typically begins with the reaction of an amino alcohol with a suitable sulfonic acid derivative under controlled conditions. The optimization of reaction parameters, such as temperature and pH, plays a critical role in achieving high yields and ensuring the purity of the final product. Recent advancements in catalytic methods have further streamlined this process, reducing production costs and improving scalability.

The compound's spectroscopic properties have also been extensively studied using techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into its molecular conformation and intermolecular interactions, which are essential for understanding its behavior in different chemical environments. For example, the presence of hydrogen bonding networks has been observed to significantly influence its solubility and thermal stability.

Furthermore, computational chemistry approaches have been employed to predict the electronic properties and reactivity of (4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone at the molecular level. These simulations have revealed that the compound exhibits unique electronic characteristics that could be harnessed in designing novel catalysts or sensors for environmental monitoring applications.

In conclusion, (4-Aminobutan-2-yl)(imino)methyl-lambda6-sulfanone (CAS No. 2803860-61-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features provide a foundation for innovative research directions, ranging from drug development to advanced materials engineering. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in both academic research and industrial innovation.